N,N-Diethyl-3-methylbenzamide

• CAS No.: 134-62-3
• Product Name: N,N-Diethyl-3-methylbenzamide
• Molecular Formula: C4H13N3; NH2CH2CH2NHCH2CH2NH2; C12H17NO
• Molecular Weight: 191.27 g/mol
• IUPAC Name: N,N-diethyl-3-methylbenzamide
• Standard InChI: InChI=1S/C12H17NO/c1-4-13(5-2)12(14)11-8-6-7-10(3)9-11/h6-9H,4-5H2,1-3H3
• Standard InChIKey: MMOXZBCLCQITDF-UHFFFAOYSA-N
• SMILES: CCN(CC)C(=O)C1=CC=CC(=C1)C
• Canonical SMILES: CCN(CC)C(=O)C1=CC=CC(=C1)C
• Appearance: Solid powder
• Boiling Point: 545 °F at 760 mm Hg (NTP, 1992); 290.0 °C; 160 °C at 19 mm Hg; 207 °C
• Colorform: Nearly colorless to amberlike liquid
• Density: 0.996 at 68 °F (NTP, 1992); 0.996 g/cu cm at 20 °C; Relative density (water = 1): 0.96
• Flash Point: 311 °F (NTP, 1992); 155 °C (open cup); 95 °C (203 °F) - closed cup; 97 °C c.c., 102 °C o.c.
• Melting Point: -49 °F (pour point) (NTP, 1992); -45.0 °C; -39 °C
• Physical Description: N,n-diethyl-m-toluamide appears as clear colorless or faintly yellow slightly viscous liquid. Faint pleasant odor. (NTP, 1992); COLOURLESS-TO-YELLOW VISCOUS HYGROSCOPIC LIQUID WITH CHARACTERISTIC ODOUR.
• Description: DEET is a chemical (N,N-diethyl-meta-toluamide) used as the active ingredient in many insect repellent products. DEET was developed by the U. S. Army in 1946 and was registered for use by the general public in 1957. It is now widely used, with approximately 30% of the U. S. population using DEET repellents each year. DEET products are currently available in a variety of forms: liquids, lotions, sprays, and even impregnated materials, such as wristbands. Formulations registered for direct application to human skin contain from 4% to 100% DEET. Approximately 230 products containing DEET are currently registered with the U. S. Environmental Protection Agency (EPA).; N,N-diethyl-m-toluamide is a monocarboxylic acid amide resulting from the formal condensation of the carboxy group of m-toluic acid with the nitrogen of diethylamine. First developed by the U.S. Army in 1946 for use by military personnel in insect-infested areas, it is the most widely used insect repellent worldwide. It has a role as an insect repellent, an environmental contaminant and a xenobiotic. It is a monocarboxylic acid amide and a member of benzamides. It derives from a m-toluic acid.; N,n-diethyl-m-toluamide appears as clear colorless or faintly yellow slightly viscous liquid. Faint pleasant odor. (NTP, 1992)
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: Stable under recommended storage conditions.; Sensitive to strong acids and alkalis.
• Solubility: less than 1 mg/mL at 68° F (NTP, 1992); In water, 912 mg/L at 25 °C (est); Very soluble in benzene, ethyl ether, ethanol; Miscible with ethanol, ether, isopropanol, chloroform, benzene and carbon disulfide. Practically insoluble in glycerin; Miscible with 2-propanol, cottonseed oil, propylene glycol; Solubility in water: miscible; 19.6 [ug/mL]
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: DEET; DEET, 2,5-di-Me-Analog; DET; DETA; N,N Diethyl 3 methylbenzamide; N,N Diethyl m toluamide; N,N Diethyltoluamide; N,N-Diethyl-2,5-dimethylbenzamide; N,N-Diethyl-3-methylbenzamide; N,N-Diethyl-m-toluamide; N,N-Diethyltoluamide; R 209; R-209; R209
• Vapor Density: 6.7 (NTP, 1992) (Relative to Air); Relative vapor density (air = 1): 3.56
• Vapor Pressure: 1 mm Hg at 232 °F ; 19 mm Hg at 320° F (NTP, 1992); 0.00 mmHg; 0.002 mm Hg at 25 °C; Vapor pressure, Pa at 20 °C: 37
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• PubChem Compound: 4284
• Last Modified: Nov 11 2021